methyl 5-[(2-fluorobenzyl)amino]-2-(4-morpholinyl)benzoate

• IUPAC Name: methyl 5-[(2-fluorophenyl)methylamino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C19H21FN2O3/c1-24-19(23)16-12-15(21-13-14-4-2-3-5-17(14)20)6-7-18(16)22-8-10-25-11-9-22/h2-7,12,21H,8-11,13H2,1H3
• InChI Key: GZLPESJYMZVRCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NCC2=CC=CC=C2F)N3CCOCC3
• Molecular Formula: C19H21FN2O3
• Molecular Weight: 344.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to methyl 5-[(2-fluorobenzyl)amino]-2-(4-morpholinyl)benzoate involves complex chemical reactions, starting from optically active intermediates and employing techniques such as optical resolution, amination, and asymmetric synthesis. For example, enantiomers of mosapride, a compound with a somewhat similar structure, were prepared from optically active intermediates through a series of well-defined chemical reactions, highlighting the intricate process of synthesizing these complex molecules (Morie, Kato, Harada, Yoshida, & Matsumoto, 1994).

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms within a molecule. This can be exemplified by the synthesis of "methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate," where the arrangement of functional groups and the overall molecular architecture plays a critical role in the compound's properties and reactivity. Key steps include lithiation, addition reactions, and regioselective nitration (Boros et al., 2007).

Chemical Reactions and Properties

Chemical reactions and properties of such compounds often involve their interaction with other chemical entities, leading to the formation of new compounds or the modification of existing ones. For instance, the condensation reaction and subsequent transformations can lead to the synthesis of diverse derivatives with varied biological activities, as seen in the creation of pyrimidine linked with morpholinophenyl derivatives showing significant larvicidal activity (Gorle et al., 2016).

Physical Properties Analysis

The physical properties of such molecules, including melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments and applications. For example, the study of two isomeric reaction products of a similarly complex molecule revealed different hydrogen-bonded structures, indicating the significant impact of molecular configuration on physical properties (Portilla et al., 2007).

Chemical Properties Analysis

The chemical properties analysis focuses on the reactivity of the molecule under various conditions. This includes its potential to undergo further chemical transformations, such as the synthesis of fluorobenzyl analogues of DASB, indicating the versatility and reactivity of the benzyl and morpholine components in facilitating the synthesis of imaging agents (Garg et al., 2007).

Scientific Research Applications

Synthesis and Biological Activity

A series of compounds related to methyl 5-[(2-fluorobenzyl)amino]-2-(4-morpholinyl)benzoate have been synthesized, demonstrating significant biological activities. For instance, derivatives of pyrimidine linked with morpholinophenyl have shown substantial larvicidal activity against mosquito larvae, suggesting potential applications in developing new insecticides or larvicides (Gorle et al., 2016).

Gastroprokinetic Agents

Compounds structurally similar to methyl 5-[(2-fluorobenzyl)amino]-2-(4-morpholinyl)benzoate, such as mosapride and its derivatives, have been studied for their potential as gastroprokinetic agents. These agents can enhance gastric emptying and have been evaluated for their activity in rats, demonstrating significant potential for treating gastrointestinal motility disorders (Kato et al., 1991).

Material Science Applications

In material science, derivatives of this compound have been explored for the synthesis of biodegradable polyesteramides with pendant functional groups. These materials could have applications in medical devices, drug delivery systems, and environmentally friendly packaging (Veld et al., 1992).

Antimicrobial and Antioxidant Activities

Some derivatives have been synthesized and screened for their antimicrobial and antioxidant activities. These compounds show promise in developing new antimicrobial agents and antioxidants, which could have applications in pharmaceuticals and food preservation (Bektaş et al., 2010).

Pharmaceutical Applications

Further research into derivatives of methyl 5-[(2-fluorobenzyl)amino]-2-(4-morpholinyl)benzoate has led to the discovery of novel GPR39 agonists allosterically modulated by zinc. These findings could contribute to the development of new treatments for metabolic disorders (Sato et al., 2016).

Synthetic Chemistry

In synthetic chemistry, the compound has been used as a key intermediate in the scaleable synthesis of related pharmaceutical agents, demonstrating its versatility and importance in drug development processes (Boros et al., 2007).